Cas no 1805077-53-5 (Methyl 3-(fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 3-(fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1805077-53-5
• MF: C₉H₆F₄INO₃
• MW: 379.046928882599
• CID: 4837551
• Update Time: 2025-06-26

Methyl 3-(fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H6F4INO3/c1-17-8(16)6-4(2-10)7(14)15-3-5(6)18-9(11,12)13/h3H,2H2,1H3
• InChI Key： GGUSWLTYNWLHSY-UHFFFAOYSA-N
• SMILES： IC1C(CF)=C(C(=O)OC)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate

Introduction to Methyl 3-(fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805077-53-5)

Methyl 3-(fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate, identified by its CAS number 1805077-53-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a fluoromethyl group, an iodo substituent, and a trifluoromethoxy group, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The fluoromethyl group in the molecular structure of Methyl 3-(fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate is a key feature that enhances its reactivity and biological activity. Fluoroalkyl groups are known to influence the pharmacokinetic and pharmacodynamic properties of drugs, often improving their metabolic stability, lipophilicity, and binding affinity to biological targets. The incorporation of a fluoromethyl group can also modulate the electronic properties of the molecule, making it more suitable for further functionalization in drug design.

The presence of an iodo substituent at the 2-position of the pyridine ring adds another layer of complexity to this compound. Iodine atoms are excellent leaving groups in organic synthesis, which makes this compound a versatile building block for constructing more complex molecules. Additionally, the iodo-substituted pyridines can undergo various transformations, such as cross-coupling reactions, which are widely used in the synthesis of biologically active compounds. These reactions are particularly useful in drug development, where they allow for the efficient construction of complex molecular architectures.

The trifluoromethoxy group at the 5-position of the pyridine ring further enhances the biological activity of Methyl 3-(fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate. Trifluoromethoxy groups are known to increase the metabolic stability of drugs by resisting oxidation and hydrolysis. They also enhance the lipophilicity of molecules, which can improve their absorption and distribution in biological systems. Moreover, the electron-withdrawing nature of trifluoromethoxy groups can influence the electronic properties of the molecule, affecting its interactions with biological targets.

In recent years, Methyl 3-(fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate has been extensively studied for its potential applications in drug development. Researchers have explored its use as an intermediate in the synthesis of various pharmacologically active compounds. For instance, it has been utilized in the preparation of kinase inhibitors, which are important in treating cancers and inflammatory diseases. The structural features of this compound make it an ideal candidate for further derivatization, allowing chemists to tailor its properties for specific therapeutic applications.

The compound's reactivity also makes it useful in exploring new synthetic methodologies. For example, it can be used in palladium-catalyzed cross-coupling reactions to construct biaryl structures, which are common motifs in many drugs. These reactions are highly efficient and allow for the rapid assembly of complex molecules from simpler precursors. The ability to generate such structures efficiently is crucial in drug discovery pipelines, where time and cost-effectiveness are critical factors.

The use of computational chemistry has further enhanced our understanding of Methyl 3-(fluoromethyl)-2-iodo-5-(

In conclusion, Methyl 3-(fluoromethylodo-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805077-53-5) is a multifaceted compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features make it a valuable intermediate for synthesizing biologically active compounds and exploring new synthetic methodologies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development and medicinal chemistry.